Cas no 20988-84-5 (3-Methyl-4-thioxo-3,4-dihydrophthalazine-1-carboxylic acid)

3-Methyl-4-thioxo-3,4-dihydrophthalazine-1-carboxylic acid is a specialized heterocyclic compound featuring a phthalazine core functionalized with a thioxo group and a carboxylic acid moiety. Its unique structure makes it valuable as a versatile intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The presence of both reactive thione and carboxyl groups allows for selective derivatization, enabling the creation of diverse molecular architectures. This compound exhibits potential applications in medicinal chemistry, where its scaffold may serve as a precursor for biologically active molecules. Its stability and well-defined reactivity profile contribute to its utility in research and industrial settings.

3-Methyl-4-thioxo-3,4-dihydrophthalazine-1-carboxylic acid structure

20988-84-5 structure

Product Name:3-Methyl-4-thioxo-3,4-dihydrophthalazine-1-carboxylic acid

CAS No:20988-84-5

MF:C₁₀H₈N₂O₂S

MW:220.247720718384

CID:4936473

Update Time:2026-02-27

3-Methyl-4-thioxo-3,4-dihydrophthalazine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-4-thioxo-3,4-dihydrophthalazine-1-carboxylic acid
- Inchi： 1S/C10H8N2O2S/c1-12-9(15)7-5-3-2-4-6(7)8(11-12)10(13)14/h2-5H,1H3,(H,13,14)
- InChI Key： RDWMGXJOWRSBTR-UHFFFAOYSA-N
- SMILES： S=C1C2C=CC=CC=2C(C(=O)O)=NN1C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 340
XLogP3: 1.4
Topological Polar Surface Area: 85

3-Methyl-4-thioxo-3,4-dihydrophthalazine-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019150441-1g	3-Methyl-4-thioxo-3,4-dihydrophthalazine-1-carboxylic acid	20988-84-5	95%	1g	$517.32	2023-09-02
Chemenu	CM379473-1g	3-methyl-4-sulfanylidene-3,4-dihydrophthalazine-1-carboxylic acid	20988-84-5	95%+	1g	$***	2023-03-30
Ambeed	A310220-1g	3-Methyl-4-thioxo-3,4-dihydrophthalazine-1-carboxylic acid	20988-84-5	95+%	1g	$455.0	2025-03-05